4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyrimidinamine
Overview
Description
“4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyrimidinamine” is a derivative of 1,2,4-triazole . It is part of a class of compounds that have been synthesized and evaluated as potential anticancer agents . These compounds have shown promising cytotoxic activity against various human cancer cell lines .
Synthesis Analysis
The synthesis of these 1,2,4-triazole derivatives, including “this compound”, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of these compounds was established by NMR and MS analysis . Further structural diversity has been observed in related compounds through single-crystal X-ray diffraction analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds typically involve the formation of the 1,2,4-triazole ring, which is a key structural feature of these molecules .Scientific Research Applications
Broad Spectrum Biological Activities
Triazole derivatives, including compounds with a 1,2,4-triazole moiety, have been extensively studied for their wide range of biological activities. These compounds have shown potential in various therapeutic areas due to their structural variations and broad spectrum of activity. Research highlights their significance in developing new drugs with anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, among others (Ferreira et al., 2013).
Antibacterial Activity
The antibacterial potential of 1,2,4-triazole-containing hybrids, particularly against Staphylococcus aureus, has been updated recently. These compounds, through their ability to inhibit key bacterial enzymes and processes, present a promising strategy for addressing antibiotic resistance and developing new antibacterial agents (Li & Zhang, 2021).
Optical Sensors and Chemical Sensing
Pyrimidine derivatives, including those integrated with a 1,2,4-triazole structure, are being explored as optical sensors due to their ability to engage in both coordination and hydrogen bonding. This makes them suitable for sensing applications alongside their biological relevance (Jindal & Kaur, 2021).
Physico-Chemical Properties and Versatility
The synthesis and study of 1,2,4-triazole derivatives, including their physico-chemical properties, are areas of ongoing research. These compounds find applications across various fields beyond healthcare, including in engineering, metallurgy, and agriculture, due to their versatility, low toxicity, and diverse functionalities (Parchenko, 2019).
Antiepileptic/Anticonvulsant Potential
The 1,2,4-triazole group is highlighted for its significant role in the development of antiepileptic and anticonvulsant drugs. Ongoing research into triazole derivatives indicates their potential in creating more effective treatments for epilepsy, showcasing the importance of this pharmacophore in medicinal chemistry (Wang & Liu, 2021).
Antifungal Agents
Innovative antifungal agents incorporating the 1,2,4-triazole core are under development to address issues such as drug resistance, toxicity, and side effects associated with existing fungicides. The structure-activity relationship (SAR) studies of these triazole derivatives are crucial for identifying compounds with potent antifungal activity (Kazeminejad et al., 2022).
Mechanism of Action
Target of Action
Compounds with a 1,2,4-triazole moiety are known to exhibit a wide range of bioactivities, including anticancer, antibacterial, antiviral, and anti-inflammatory activities .
Mode of Action
It is known that the nitrogen atoms of the 1,2,4-triazole moiety actively contribute to binding to the active site of enzymes . This interaction can lead to changes in the enzyme’s activity, potentially inhibiting its function .
Biochemical Pathways
Given the broad range of bioactivities associated with 1,2,4-triazole compounds, it is likely that multiple pathways could be affected .
Pharmacokinetics
The solubility of the compound in water suggests that it might have good bioavailability.
Result of Action
Some 1,2,4-triazole compounds have been shown to exhibit potent inhibitory activities against cancer cell lines . For instance, some compounds inhibited the proliferation of MCF-7 cancer cells by inducing apoptosis .
Safety and Hazards
While specific safety and hazard data for “4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyrimidinamine” is not available, related compounds such as 2-(4-Ethyl-1H-1,2,3-triazol-1-yl)ethylamine have been classified as skin sensitizers and eye irritants . Another related compound, 1,2,4-Triazole, has been classified as having acute oral toxicity and is a reproductive toxicant .
Future Directions
The future directions in the research of these compounds involve the discovery and development of more effective and potent anticancer agents . These 1,2,4-triazole derivatives could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
Properties
IUPAC Name |
4-[1-(1,2,4-triazol-1-yl)ethyl]pyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N6/c1-6(14-5-10-4-12-14)7-2-3-11-8(9)13-7/h2-6H,1H3,(H2,9,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIQWDFYWJYGUFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NC=C1)N)N2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801223936 | |
Record name | 4-[1-(1H-1,2,4-Triazol-1-yl)ethyl]-2-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801223936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303996-71-6 | |
Record name | 4-[1-(1H-1,2,4-Triazol-1-yl)ethyl]-2-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303996-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[1-(1H-1,2,4-Triazol-1-yl)ethyl]-2-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801223936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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